Cas no 2172086-06-3 (tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2172086-06-3
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 6440676
• PubChem ID: 165822139
• Update Time: 2025-05-20

tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• EN300-1641562
• tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• 2172086-06-3

• Inchi： 1S/C14H21N3O3S/c1-13(2,3)20-12(18)17-8-14(9-17)11(15-6-7-19-14)10-4-5-16-21-10/h4-5,11,15H,6-9H2,1-3H3
• InChI Key： ULGZPMHYQLAAAQ-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C1C2(CN(C(=O)OC(C)(C)C)C2)OCCN1

Computed Properties

• Exact Mass: 311.13036271g/mol
• Monoisotopic Mass: 311.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.9Ų

Additional information on tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

Professional Introduction to Tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate (CAS No. 2172086-06-3)

Tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate, a compound with the CAS number 2172086-06-3, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure, featuring a spirocyclic framework and functionalized heterocyclic groups, has garnered considerable attention due to its potential biological activities and mechanistic insights.

The compound's name highlights several key structural features that are critical for understanding its chemical behavior and potential applications. The presence of a tert-butyl group at the carboxyl position suggests enhanced lipophilicity and metabolic stability, which are often desirable traits in drug candidates. Additionally, the spirocyclic core, composed of a nitrogen-containing heterocycle linked to an oxygenated spiroatom, introduces unique electronic and steric properties that can influence binding interactions with biological targets.

One of the most compelling aspects of Tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate is its incorporation of a 1,2-thiazole moiety. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific positioning of the thiazole ring at the 9-position in this compound suggests potential interactions with enzymes or receptors that are modulated by thiazole-based scaffolds.

The spirocyclic nature of the molecule, characterized by a nitrogen-oxygen bridge within the spiroatom, contributes to its structural rigidity and conformational stability. This feature is particularly advantageous in drug design, as it can enhance binding affinity and selectivity. Furthermore, the presence of multiple nitrogen atoms in the structure provides multiple sites for hydrogen bonding or coordination interactions with biological targets.

Recent research has begun to explore the pharmacological potential of spirocyclic compounds like Tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate. Studies have indicated that such molecules can exhibit inhibitory effects on various enzymes and receptors implicated in human diseases. For instance, preliminary in vitro assays have suggested that this compound may interfere with kinases or other signaling proteins involved in cancer progression.

The oxygenated spiroatom within the molecule also plays a crucial role in its chemical reactivity and biological activity. Oxygen-containing heterocycles are known to participate in diverse chemical transformations and biological processes. In this context, the spirocyclic oxygen can serve as a nucleophilic center or participate in hydrogen bonding interactions with biological targets.

The carboxylate group at the 2-position provides an additional site for interaction with biological systems. Carboxylate groups are commonly found in drug molecules due to their ability to form stable ionic bonds or participate in hydrogen bonding networks. This feature can enhance the compound's solubility and binding affinity while also facilitating metabolic degradation pathways.

In conclusion, Tert-butyl 9-(1,2-thiazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate represents a promising candidate for further pharmacological investigation. Its unique structural features—comprising a spirocyclic core, functionalized heterocycles such as thiazole, and multiple sites for interaction with biological targets—make it an attractive scaffold for developing novel therapeutic agents.